N-(4-methoxyphenyl)-2-[(1-phenylethyl)amino]-2-thioxoacetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-(1-phenylethylamino)-2-sulfanylideneacetamide
• InChI: InChI=1S/C17H18N2O2S/c1-12(13-6-4-3-5-7-13)18-17(22)16(20)19-14-8-10-15(21-2)11-9-14/h3-12H,1-2H3,(H,18,22)(H,19,20)
• InChI Key: ZFFNQHPPGDWASS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=S)C(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

N-(4-methoxyphenyl)-2-[(1-phenylethyl)amino]-2-thioxoacetamide, also known as MPETA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPETA is a thioxoacetamide derivative that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-2-[(1-phenylethyl)amino]-2-thioxoacetamide is not fully understood. However, studies have suggested that it may exert its pharmacological effects by inhibiting the activity of certain enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX). It may also act as an agonist or antagonist of certain receptors, such as the adenosine A1 receptor.
Biochemical and Physiological Effects
N-(4-methoxyphenyl)-2-[(1-phenylethyl)amino]-2-thioxoacetamide has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of inflammatory mediators, such as prostaglandins and leukotrienes. It has also been found to increase the levels of certain neurotransmitters, such as dopamine and serotonin, in the brain. In addition, N-(4-methoxyphenyl)-2-[(1-phenylethyl)amino]-2-thioxoacetamide has been shown to have antioxidant activity, which may protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-2-[(1-phenylethyl)amino]-2-thioxoacetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its pharmacological effects can be easily measured using various assays. However, there are also some limitations to its use in lab experiments. For example, its solubility in water is limited, which may affect its bioavailability. In addition, its toxicity and potential side effects need to be carefully evaluated before use in animal or human studies.

Future Directions

There are several future directions for the research of N-(4-methoxyphenyl)-2-[(1-phenylethyl)amino]-2-thioxoacetamide. One potential direction is to investigate its potential as a therapeutic agent for various diseases, such as cancer, inflammation, and neurodegenerative disorders. Another direction is to explore its mechanism of action in more detail, which may lead to the development of more potent and selective analogs. Furthermore, the development of new synthesis methods and optimization of existing methods may lead to the production of higher yields and purity of N-(4-methoxyphenyl)-2-[(1-phenylethyl)amino]-2-thioxoacetamide.

Scientific Research Applications

N-(4-methoxyphenyl)-2-[(1-phenylethyl)amino]-2-thioxoacetamide has been found to have potential applications in various fields of research. In medicinal chemistry, N-(4-methoxyphenyl)-2-[(1-phenylethyl)amino]-2-thioxoacetamide has been studied for its anticancer, antitumor, and anticonvulsant activities. It has also been found to have potential as an anti-inflammatory and analgesic agent. In addition, N-(4-methoxyphenyl)-2-[(1-phenylethyl)amino]-2-thioxoacetamide has been investigated for its antimicrobial and antioxidant activities.